2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(2-phenylethyl)pyrido[2,3-d]pyrimidin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H22N4O3/c1-17-8-5-6-12-20(17)26-21(29)16-28-22-19(11-7-14-25-22)23(30)27(24(28)31)15-13-18-9-3-2-4-10-18/h2-12,14H,13,15-16H2,1H3,(H,26,29)
• InChI Key: CPUFUEIHNXRJBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CCC4=CC=CC=C4
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H22N4O3 and its molecular weight is 414.465. The purity is usually 95%.
BenchChem offers high-quality 2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]-N-(2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging

Compounds within the pyrazolo[1,5-a]pyrimidineacetamides series, similar in structure to the specified compound, have been developed for selective ligand targeting of translocator proteins (18 kDa) for PET imaging. These compounds allow in vivo imaging using positron emission tomography (PET), demonstrating their utility in biomedical imaging and diagnostics (Dollé et al., 2008).

Anticancer Activity

Research into derivatives of pyrimidine, such as 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide, has shown potential in the search for new anticancer agents. These compounds have demonstrated appreciable cancer cell growth inhibition across several cancer cell lines, highlighting their potential as therapeutic agents (Al-Sanea et al., 2020).

Antitumor Activities

Derivatives of pyrimidinone have been synthesized and tested for their antitumor activities. These compounds exhibit selective anti-tumor properties, suggesting a promising direction for the development of new cancer treatments (Xiong Jing, 2011).

Antimicrobial Activity

Pyrimidinone and oxazinone derivatives fused with thiophene rings, utilizing 2-chloro-6-ethoxy-4-acetylpyridine as a starting material, have shown good antibacterial and antifungal activities. These findings support their potential use as antimicrobial agents in pharmaceutical applications (Hossan et al., 2012).

Enantiomeric Studies

Chiral separation and absolute configuration assignment of enantiomeric couples of potential A3 adenosine receptor antagonists based on the pyrimidinone structure have been achieved. This research contributes to the understanding of stereochemical effects on biological activity, important in drug design and development (Rossi et al., 2016).